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Compound of Interest

Compound Name: SKPin C1

Cat. No.: B10789165

Get Quote

Senior Application Scientist Note: Effective waste management is not just about compliance; it

is an extension of experimental integrity. SKPin C1 (Skp2 Inhibitor C1) is a potent, halogenated

small molecule inhibitor. Its disposal requires specific segregation protocols due to its stability

in organic solvents and potential environmental toxicity. The following guide synthesizes

chemical safety data with practical laboratory workflows to ensure zero-contamination disposal.

Compound Profile & Hazard Logic
Before initiating disposal, you must understand the chemical nature of the waste. SKPin C1
contains a bromine atom and sulfur moieties, classifying it as a Halogenated Organic

Compound in many jurisdictions.

Table 1: Physicochemical Profile & Waste Classification
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Property Specification Operational Implication

Chemical Name Skp2 Inhibitor C1 Identify on waste tags clearly.

CAS Number 432001-69-9
Required for accurate waste

manifesting.

Formula C₁₈H₁₃BrN₂O₄S₂
Halogenated (Br) and Sulfur

(S) content.[1]

Solubility
DMSO (~93 mg/mL), Insoluble

in Water

Do NOT dispose via sink/drain.

Segregate with organic

solvents.

Bioactivity
Inhibits Skp2-mediated p27

degradation

Treat as Toxic/Bioactive;

prevent environmental release.

Stability
Stable at -20°C; resistant to

mild hydrolysis

Requires high-temperature

incineration (via waste

contractor).

Mechanism of Action & Biological Context
To understand the importance of containment, one must visualize the pathway SKPin C1
disrupts. It blocks the interaction between the Skp2 ubiquitin ligase and p27, leading to cell

cycle arrest.[2][3] Accidental release into the environment could theoretically disrupt microbial

or aquatic life cycles dependent on conserved ubiquitin pathways.

Figure 1: SKPin C1 Mechanism of Action The inhibitor blocks the Skp2-mediated ubiquitination

of p27, preventing its degradation and forcing the cell into G1 arrest.[3]
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powder Residues & Weighing Boats)
Applicability: Expired lyophilized powder, contaminated spatulas, weighing boats.

Containment: Do not throw weighing boats into the general trash. Place all solid items

contaminated with SKPin C1 into a dedicated Solid Hazardous Waste Container.

Labeling: Tag the container with "Toxic Solid, Organic, N.O.S." and list "SKPin C1" explicitly.

Segregation: Ensure this container is separate from "Sharps" unless the item is a

needle/blade.

Disposal: Seal the container when full and transfer to your facility’s EHS hazardous waste

pickup area for incineration.
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Protocol B: Liquid Waste (Stock Solutions in DMSO)
Applicability: Leftover stock solutions (e.g., 10 mM in DMSO).

Solvent Compatibility: SKPin C1 is typically dissolved in DMSO.

Rule:Do NOT mix with oxidizers (e.g., Bleach, Peroxides) as DMSO can react violently.

Collection: Pour into a Halogenated Organic Solvent waste carboy.

Note: Even if the volume of SKPin C1 is small, the presence of the Bromine atom (Br)

technically classifies it as halogenated waste in strict EHS environments. If your facility

permits, it may go into "Non-Halogenated" if the concentration is negligible (<1%), but the

safest default is Halogenated.

Rinsing: Triple-rinse the empty vial with a small amount of DMSO or Ethanol. Collect the

rinsate into the same waste carboy.

Final Vial Disposal: Deface the label on the empty vial and place it in the Glass/Sharps waste

or Solid Hazardous Waste depending on local glass recycling rules (never recycle chemically

contaminated glass).

Protocol C: Cell Culture Media (Mixed Aqueous Waste)
Applicability: Media containing dilute SKPin C1 (e.g., 10-50 µM).

Deactivation (Optional but Recommended): While dilution is high, the bioactive nature

suggests caution. Collect all treated media in a dedicated liquid waste container.

Classification: Label as "Aqueous Waste with Trace Organics/Toxics".

Prohibition:NEVER pour cell culture media containing SKPin C1 down the sink, even if

diluted.

Aspiration: If aspirating from plates:

Ensure the vacuum trap contains a disinfectant (like Bleach) ONLY IF the SKPin C1
concentration is negligible and your EHS allows organic/bleach mixing (often discouraged

due to gas formation).
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Preferred Method: Aspirate into a trap without bleach, then transfer the liquid to a chemical

waste carboy for incineration. This avoids potential chemical incompatibility between

DMSO traces and bleach.

Emergency Spills & Exposure Management
Spill Scenario: Powder Spill (>10 mg)

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, lab coat, and safety

goggles. Wear a P95/N95 respirator if dust is visible.

Containment: Cover the spill with a damp paper towel (dampened with water or ethanol) to

prevent dust aerosolization.

Cleanup: Wipe up the material carefully. Clean the surface with 70% Ethanol.

Disposal: Place all cleanup materials (towels, gloves) into a Solid Hazardous Waste bag.

Label as "SKPin C1 Spill Debris".

Spill Scenario: DMSO Solution Spill

Ventilation: DMSO penetrates skin rapidly, carrying the inhibitor with it. Ensure fume hood is

active or open windows if safe.

Absorb: Use an organic spill kit (vermiculite or absorbent pads).

Decontaminate: Wash the area with soap and water after removing the absorbent.

Disposal: Treat absorbent materials as Solid Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.caymanchem.com/product/26141/skpin-c1
https://pmc.ncbi.nlm.nih.gov/articles/PMC6549483/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6549483/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1122008/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1122008/full
https://www.selleckchem.com/products/skp2-inhibitor-c1-skpin-c1.html
https://www.researchgate.net/publication/255175612_Pharmacological_Inactivation_of_Skp2_SCF_Ubiquitin_Ligase_Restricts_Cancer_Stem_Cell_Traits_and_Cancer_Progression
https://www.benchchem.com/product/b10789165/docs#skpin-c1-operational-safety-disposal-protocol
https://www.benchchem.com/product/b10789165/docs#skpin-c1-operational-safety-disposal-protocol
https://www.benchchem.com/product/b10789165/docs#skpin-c1-operational-safety-disposal-protocol
https://www.benchchem.com/product/b10789165/docs#skpin-c1-operational-safety-disposal-protocol
https://www.benchchem.com/product/b10789165?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

